CID 343166
CID 343166
Angelicolide is a member of 2-benzofurans.
Brand Name:
Vulcanchem
CAS No.:
90826-58-7
VCID:
VC21206419
InChI:
InChI=1S/C24H28O4/c1-3-9-19-20(10-4-2)24(18-14-8-6-12-16(18)22(26)28-24)23(19)17-13-7-5-11-15(17)21(25)27-23/h5-6,11-12,19-20H,3-4,7-10,13-14H2,1-2H3
SMILES:
CCCC1C(C2(C13C4=C(C=CCC4)C(=O)O3)C5=C(C=CCC5)C(=O)O2)CCC
Molecular Formula:
C24H28O4
Molecular Weight:
380.5 g/mol
CID 343166
CAS No.: 90826-58-7
Cat. No.: VC21206419
Molecular Formula: C24H28O4
Molecular Weight: 380.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Angelicolide is a member of 2-benzofurans. |
|---|---|
| CAS No. | 90826-58-7 |
| Molecular Formula | C24H28O4 |
| Molecular Weight | 380.5 g/mol |
| Standard InChI | InChI=1S/C24H28O4/c1-3-9-19-20(10-4-2)24(18-14-8-6-12-16(18)22(26)28-24)23(19)17-13-7-5-11-15(17)21(25)27-23/h5-6,11-12,19-20H,3-4,7-10,13-14H2,1-2H3 |
| Standard InChI Key | LSDFCPDLBLFHAT-UHFFFAOYSA-N |
| Isomeric SMILES | CCC[C@H]1[C@@H]([C@@]2([C@@]13C4=C(C=CCC4)C(=O)O3)C5=C(C=CCC5)C(=O)O2)CCC |
| SMILES | CCCC1C(C2(C13C4=C(C=CCC4)C(=O)O3)C5=C(C=CCC5)C(=O)O2)CCC |
| Canonical SMILES | CCCC1C(C2(C13C4=C(C=CCC4)C(=O)O3)C5=C(C=CCC5)C(=O)O2)CCC |
| Melting Point | 157 °C |
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